Cas no 283587-25-7 (1,4-Benzodioxin-6-acetaldehyde, 2,3-dihydro-)

• Product Name: 1,4-Benzodioxin-6-acetaldehyde, 2,3-dihydro-
• CAS No: 283587-25-7
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• CID: 1434455
• PubChem ID: 17979906
• Update Time: 2025-05-24

1,4-Benzodioxin-6-acetaldehyde, 2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxin-6-acetaldehyde, 2,3-dihydro-
• (2,3-dihydrobenzo[b](1,4)dioxin-6-yl)acetaldehyde
• (2,3-dihydro-benzo[1,4]dioxin-6-yl)-acetaldehyde
• SCHEMBL1468162
• AKOS012095430
• 283587-25-7
• EN300-733008
• NUSFLKBWBLNZCI-UHFFFAOYSA-N
• (2,3-dihydro-1,4-benzodioxin-6-yl)acetaldehyde
• 2-(2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)ACETALDEHYDE

• Inchi： 1S/C10H10O3/c11-4-3-8-1-2-9-10(7-8)13-6-5-12-9/h1-2,4,7H,3,5-6H2
• InChI Key： NUSFLKBWBLNZCI-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(CC=O)=CC1=2

Computed Properties

• Exact Mass: 192.04224
• Monoisotopic Mass: 178.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 1,4-Benzodioxin-6-acetaldehyde, 2,3-dihydro-

1,4-Benzodioxin-6-acetaldehyde, 2,3-dihydro: A Comprehensive Overview

1,4-Benzodioxin-6-acetaldehyde, also known as 2,3-dihydro-1,4-benzodioxin-6-acetaldehyde, is a compound with the CAS number 283587-25-7. This compound belongs to the class of aromatic aldehydes and has garnered attention in recent years due to its unique structural properties and potential applications in various fields. The molecule consists of a benzene ring fused with a dioxane ring, featuring an aldehyde group at the sixth position. This structure imparts it with distinct chemical reactivity and physical properties.

The synthesis of 1,4-Benzodioxin-6-acetaldehyde has been explored through various methodologies. Recent studies have focused on optimizing the synthesis process to enhance yield and purity. For instance, researchers have employed catalytic hydrogenation techniques to achieve the dihydro form of the compound efficiently. The use of transition metal catalysts has been particularly effective in this regard. Additionally, the compound's stability under different reaction conditions has been thoroughly investigated to ensure its suitability for large-scale production.

The chemical properties of 1,4-Benzodioxin-6-acetaldehyde are influenced by its aromaticity and the electron-withdrawing nature of the aldehyde group. The compound exhibits moderate acidity due to the presence of the aldehyde proton, which can participate in various nucleophilic addition reactions. Recent research has highlighted its reactivity towards Grignard reagents and organometallic compounds, making it a valuable intermediate in organic synthesis. Furthermore, the compound's ability to undergo cyclization reactions under specific conditions has opened new avenues for synthesizing complex molecular frameworks.

In terms of applications, 1,4-Benzodioxin-6-acetaldehyde has shown promise in the field of medicinal chemistry. Its structural similarity to certain bioactive molecules has led to its use as a building block in drug discovery programs. For example, recent studies have explored its potential as an anti-inflammatory agent by modifying its structure to enhance bioavailability and potency. Additionally, the compound has been investigated for its role in synthesizing advanced materials such as polymers and nanomaterials.

The physical properties of 1,4-Benzodioxin-6-acetaldehyde, including its melting point and solubility characteristics, have been well-documented. The compound exhibits a melting point of approximately 90°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various organic reactions that require precise control over reaction conditions.

Safety considerations are paramount when handling 1,4-Benzodioxin-6-acetaldehyde. While it is not classified as a hazardous substance under standard conditions, proper precautions should be taken during storage and handling to prevent exposure to air and moisture. Recent studies have also emphasized the importance of adhering to environmental regulations when working with this compound to minimize its ecological footprint.

In conclusion, 1,4-Benzodioxin-6-acetaldehyde, with its unique structure and versatile chemical properties, continues to be an area of active research. Its applications span across organic synthesis, medicinal chemistry, and materials science. As new research emerges on this compound's potential uses and optimizations in synthesis techniques continue to evolve,
its role in advancing chemical science is expected to grow significantly.